Cas no 2089-93-2 (1,3-Naphthalenedicarboxylic acid)

• Product Name: 1,3-Naphthalenedicarboxylic acid
• CAS No: 2089-93-2
• MF: C₁₂H₈O₄
• MW: 216.189523696899
• CID: 1397087
• PubChem ID: 11367906
• Update Time: 2025-10-28

1,3-Naphthalenedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedicarboxylic acid
• naphthalene-1,3-dicarboxylic acid
• 2089-93-2
• DTXSID20463734
• SCHEMBL70654

• Inchi： 1S/C12H8O4/c13-11(14)8-5-7-3-1-2-4-9(7)10(6-8)12(15)16/h1-6H,(H,13,14)(H,15,16)
• InChI Key： CHDRADPXNRULGA-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 216.04224
• Monoisotopic Mass: 216.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6

Additional information on 1,3-Naphthalenedicarboxylic acid

1,3-Naphthalenedicarboxylic Acid: A Comprehensive Overview

1,3-Naphthalenedicarboxylic acid, also known by its CAS registry number 2089-93-2, is a versatile organic compound with significant applications in various industries. This compound belongs to the naphthoic acid family and is characterized by its two carboxylic acid groups attached to the 1 and 3 positions of the naphthalene ring system. The molecular formula of 1,3-naphthalenedicarboxylic acid is C₁₄H₈O₄, and it has a molecular weight of 248.2 g/mol.

The synthesis of 1,3-naphthalenedicarboxylic acid can be achieved through several methods, including oxidation of naphthalene derivatives or via the Diels-Alder reaction followed by hydrolysis. Recent advancements in green chemistry have led to more efficient and environmentally friendly synthesis routes, which are gaining traction in industrial settings.

One of the most notable applications of 1,3-naphthalenedicarboxylic acid is in the production of polyamides and polyesters. These polymers are widely used in textiles, automotive industries, and electronics due to their excellent thermal stability and mechanical properties. For instance, the compound serves as a precursor for the synthesis of high-performance fibers like Kevlar.

Recent studies have highlighted the potential of 1,3-naphthalenedicarboxylic acid in drug delivery systems and biodegradable materials. Researchers have explored its ability to form self-assembled structures that can encapsulate drugs or other bioactive molecules, offering a promising avenue for targeted therapy.

In terms of environmental impact, 1,3-naphthalenedicarboxylic acid has been studied for its biodegradability under various conditions. Findings suggest that under aerobic conditions, the compound can be effectively degraded by microorganisms, making it a more sustainable option compared to some traditional chemicals.

From a safety standpoint, handling 1,3-naphthalenedicarboxylic acid requires standard laboratory precautions due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended during synthesis and processing.

In conclusion, 1,3-naphthalenedicarboxylic acid (CAS No. 2089-93-2) is a multifaceted compound with expanding applications across diverse fields. Its role in advanced materials science and emerging biomedical technologies underscores its importance in modern chemical research and industry.